Cas no 1261923-66-3 (2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid)

2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid structure
1261923-66-3 structure
Product Name:2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid
CAS No:1261923-66-3
MF:C14H11NO5
MW:273.240844011307
MDL:MFCD18319442
CID:1219327
PubChem ID:53225362
Update Time:2025-04-20

2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid
    • 1261923-66-3
    • MFCD18319442
    • DTXSID80689094
    • 3'-(Hydroxymethyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid
    • 2-(3-HYDROXYMETHYLPHENYL)-4-NITROBENZOIC ACID
    • 2-(3-Hydroxymethylphenyl)-4-nitrobenzoic acid, 95%
    • MDL: MFCD18319442
    • Inchi: 1S/C14H11NO5/c16-8-9-2-1-3-10(6-9)13-7-11(15(19)20)4-5-12(13)14(17)18/h1-7,16H,8H2,(H,17,18)
    • InChI Key: SMDAHQNRNNKQBM-UHFFFAOYSA-N
    • SMILES: OCC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.06372245g/mol
  • Monoisotopic Mass: 273.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 103Ų

2-[3-(hydroxymethyl)phenyl]-4-nitrobenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326468-5 g
2-(3-Hydroxymethylphenyl)-4-nitrobenzoic acid, 95%; .
1261923-66-3 95%
5g
€1159.00 2023-04-26
abcr
AB326468-5g
2-(3-Hydroxymethylphenyl)-4-nitrobenzoic acid, 95%; .
1261923-66-3 95%
5g
€1159.00 2024-06-08
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